Cas no 1339138-20-3 (N-Acetyl-2-methyl-1,3-propanediamine)

• Product Name: N-Acetyl-2-methyl-1,3-propanediamine
• CAS No: 1339138-20-3
• MF: C₆H₁₄N₂O
• MW: 130.1882
• MDL: MFCD08276270
• CID: 2136930
• PubChem ID: 87558383
• Update Time: 2025-10-29

N-Acetyl-2-methyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-2-methylpropyl)Acetamide
• N-Acetyl-2-Methyl-1,3-propanediaMine
• 1-Acetamido-3-amino-2-methylpropane
• N-(3-Amino-2-methylpropyl)acetamide, AldrichCPR
• MFCD08276270
• DA-45920
• A1904
• 1339138-20-3
• CS-0444950
• T70216
• AKOS011961589
• SCHEMBL21453025
• N-Acetyl-2-methyl-1,3-propanediamine

• MDL： MFCD08276270
• Inchi： 1S/C6H14N2O/c1-5(3-7)4-8-6(2)9/h5H,3-4,7H2,1-2H3,(H,8,9)
• InChI Key： KPYAYJPVNXTYPE-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -0.6

Experimental Properties

• Density: 1.01

N-Acetyl-2-methyl-1,3-propanediamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Acetyl-2-methyl-1,3-propanediamine

N-Acetyl-2-methyl-1,3-propanediamine (CAS No. 1339138-20-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-Acetyl-2-methyl-1,3-propanediamine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1339138-20-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its acetylated and diamino structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of N-Acetyl-2-methyl-1,3-propanediamine make it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

The chemical formula of N-Acetyl-2-methyl-1,3-propanediamine is C₅H₁₁NO₂, reflecting its composition of five carbon atoms, eleven hydrogen atoms, two nitrogen atoms, and two oxygen atoms. The presence of an acetyl group and two amino groups provides the molecule with a high degree of reactivity, making it a useful building block for the construction of more intricate chemical structures. This reactivity has been exploited in various synthetic pathways, enabling the preparation of biologically active compounds that may have therapeutic implications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. N-Acetyl-2-methyl-1,3-propanediamine has emerged as a key intermediate in the synthesis of such compounds. Its ability to serve as a precursor for more complex molecules has been leveraged in the design of inhibitors targeting various enzymatic pathways. For instance, derivatives of N-Acetyl-2-methyl-1,3-propanediamine have been explored as potential inhibitors of kinases and other enzymes involved in signal transduction pathways.

The pharmaceutical industry has shown particular interest in compounds that can interact with biological targets in a selective manner. N-Acetyl-2-methyl-1,3-propanediamine has been investigated for its potential to serve as a scaffold for the development of new drugs. Its structural flexibility allows for modifications that can enhance binding affinity to specific receptors or enzymes. This adaptability has made it a valuable candidate for medicinal chemists seeking to design molecules with improved pharmacological properties.

One area where N-Acetyl-2-methyl-1,3-propanediamine has seen significant application is in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic profiles. The diamino functionality of N-Acetyl-2-methyl-1,3-propanediamine allows it to be incorporated into peptidomimetic structures, providing a framework that can interact with biological targets in a manner similar to natural peptides but with enhanced properties.

The use of computational methods has also played a crucial role in the study of N-Acetyl-2-methyl-1,3-propanediamine. Molecular modeling techniques have been employed to predict the binding modes of this compound to various biological targets. These studies have provided insights into how modifications to the structure of N-Acetyl-2-methyl-1,3-propanediamine can influence its binding affinity and selectivity. Such information is invaluable for the rational design of new drug candidates.

In addition to its applications in drug development, N-Acetyl-2-methyl-1,3-propanediamine has found utility in other areas of chemical research. Its reactivity makes it a useful tool for synthetic chemists who are exploring new synthetic methodologies. For example, it has been used as a precursor in the synthesis of complex organic molecules through multi-step reactions that involve various functional group transformations.

The environmental impact of chemical processes is also an important consideration when evaluating compounds like N-Acetyl-2-methyl-1,3-propanediamine. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes involving N-Acetyl-2-methyl-1,3-propanediamine, ensuring that its production is both efficient and environmentally sustainable.

The future prospects for N-Acetyl-2-methyl-1,3-propanediamine are promising, with ongoing research aimed at uncovering new applications and expanding its utility in chemical and pharmaceutical fields. As our understanding of biological systems continues to grow, so too will the demand for sophisticated molecular tools like this compound. The versatility and reactivity of N-Acetyl-2-methyl-1,3-propanediamine position it as a cornerstone molecule in modern chemical research.